![molecular formula C12H21LiN2O4 B6180454 lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate CAS No. 2613385-02-5](/img/no-structure.png)
lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate
Overview
Description
Lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate, hereafter referred to as LiTPA, is an organolithium reagent that is used in organic synthesis for the preparation of a variety of compounds. It is a colorless, water-soluble, and thermally stable compound that has been used in a variety of applications, such as the synthesis of pharmaceuticals, fine chemicals, and polymers. LiTPA has been found to be a powerful and versatile reagent due to its high reactivity and selectivity.
Scientific Research Applications
LiTPA has been widely used in organic synthesis for the preparation of a variety of compounds, including pharmaceuticals, fine chemicals, and polymers. It has been used in the synthesis of a number of compounds, such as peptides, amines, and amino acids. Additionally, LiTPA has also been used in the synthesis of heterocycles, such as indoles and thiophenes.
Mechanism of Action
The mechanism of action of LiTPA is based on its ability to form a stable organolithium reagent that can react with a variety of functional groups. This is achieved by the reaction of lithium hydroxide with piperidine-2-carboxylic acid in the presence of tert-butyl bromide, which produces a lithium salt of piperidine-2-carboxylic acid. This salt then reacts with a variety of functional groups, such as amines, alcohols, and carboxylic acids, to form the desired product.
Biochemical and Physiological Effects
LiTPA has been found to have a number of biochemical and physiological effects, including the inhibition of the enzyme monoamine oxidase (MAO) and the promotion of the release of serotonin. Additionally, LiTPA has been found to have a number of anti-inflammatory and anti-oxidant effects, as well as the ability to increase cellular energy production.
Advantages and Limitations for Lab Experiments
The main advantage of LiTPA is its high reactivity and selectivity, which makes it a powerful and versatile reagent for use in organic synthesis. Additionally, LiTPA is thermally stable and water-soluble, which makes it easy to handle and store. However, there are a few limitations to its use in the laboratory, such as its high cost, as well as its potential toxicity and corrosive nature.
Future Directions
The future directions for LiTPA research include further exploration of its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, fine chemicals, and polymers. Additionally, further research is needed to explore the potential toxicity and corrosive nature of the reagent, as well as its potential for use in the synthesis of heterocycles. Finally, further research is needed to explore the potential of LiTPA as a catalyst for the synthesis of complex molecules.
Synthesis Methods
LiTPA can be synthesized by the reaction of lithium hydroxide with piperidine-2-carboxylic acid in the presence of tert-butyl bromide. The reaction is carried out in a two-step process, which involves the formation of a lithium salt of piperidine-2-carboxylic acid, followed by the addition of tert-butyl bromide to form the desired product. The reaction is typically carried out at temperatures of 70-80°C and is usually complete within 1-2 hours.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate involves the protection of the piperidine nitrogen, followed by the reaction with tert-butyl 2-bromoacetate to form the tert-butyl ester. The ester is then deprotected to form the carboxylic acid, which is then reacted with lithium hydroxide to form the final product.", "Starting Materials": [ "4-piperidone", "tert-butyl bromoacetate", "lithium hydroxide", "di-tert-butyl dicarbonate", "triethylamine", "methanol", "dichloromethane" ], "Reaction": [ "Protection of the piperidine nitrogen with di-tert-butyl dicarbonate and triethylamine in methanol", "Reaction of the protected piperidine with tert-butyl 2-bromoacetate in dichloromethane to form the tert-butyl ester", "Deprotection of the tert-butyl ester with lithium hydroxide in methanol to form the carboxylic acid", "Reaction of the carboxylic acid with lithium hydroxide in methanol to form lithium(1+) 2-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}acetate" ] } | |
| 2613385-02-5 | |
Molecular Formula |
C12H21LiN2O4 |
Molecular Weight |
264.3 g/mol |
IUPAC Name |
lithium;2-amino-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]acetate |
InChI |
InChI=1S/C12H22N2O4.Li/c1-12(2,3)18-11(17)14-6-4-8(5-7-14)9(13)10(15)16;/h8-9H,4-7,13H2,1-3H3,(H,15,16);/q;+1/p-1 |
InChI Key |
POTCAJXOGBTLTM-UHFFFAOYSA-M |
Canonical SMILES |
[Li+].CC(C)(C)OC(=O)N1CCC(CC1)C(C(=O)[O-])N |
Purity |
95 |
Origin of Product |
United States |
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